Cas no 1353995-87-5 ([(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid)

[(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid structure
1353995-87-5 structure
Product Name:[(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid
CAS No:1353995-87-5
MF:C10H20N2O2
MW:200.278002738953
CID:2159707
Update Time:2025-11-02

[(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

    • [(R)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid
    • (R)-2-(3-(Isopropyl(methyl)amino)pyrrolidin-1-yl)acetic acid
    • AM95334
    • [(R)-3-(Isopropylmethylamino)pyrrolidin-1-yl]acetic acid
    • [(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid
    • Inchi: 1S/C10H20N2O2/c1-8(2)11(3)9-4-5-12(6-9)7-10(13)14/h8-9H,4-7H2,1-3H3,(H,13,14)/t9-/m1/s1
    • InChI Key: PIOZPULJWOAZBI-SECBINFHSA-N
    • SMILES: OC(CN1CC[C@H](C1)N(C)C(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Topological Polar Surface Area: 43.8

[(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM498083-1g
(R)-2-(3-(Isopropyl(methyl)amino)pyrrolidin-1-yl)aceticacid
1353995-87-5 97%
1g
$1499 2023-01-01
Fluorochem
085410-500mg
R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid
1353995-87-5
500mg
£755.00 2022-03-01

Additional information on [(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid

Comprehensive Overview of [(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS No. 1353995-87-5)

The compound [(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS No. 1353995-87-5) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an isopropyl-methyl-amino group and a pyrrolidin-1-yl acetic acid moiety, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions about [(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid revolves around its synthetic applications and mechanism of action. Recent studies highlight its utility in designing chiral ligands for asymmetric catalysis, a hot topic in green chemistry. Additionally, its pharmacokinetic properties are under investigation, with a focus on bioavailability and metabolic stability—key concerns in modern drug development. The compound’s stereospecificity (R-configuration) further enhances its appeal for precision medicine applications.

From an industrial perspective, CAS No. 1353995-87-5 is gaining traction as a building block for novel small-molecule drugs. Its compatibility with peptide coupling reagents and bioconjugation techniques aligns with trends in targeted therapy and personalized medicine. Analysts note rising demand for such intermediates, driven by advancements in proteomics and high-throughput screening. The compound’s solubility and stability under physiological conditions are also frequently discussed in academic forums.

Another trending topic linked to [(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid is its potential in neuroprotective agents. With growing interest in neurodegenerative diseases like Alzheimer’s and Parkinson’s, researchers are exploring its derivatives for blood-brain barrier permeability and receptor affinity. Computational modeling studies suggest its scaffold could optimize drug-likeness parameters, addressing common challenges in CNS drug design.

In summary, CAS No. 1353995-87-5 represents a versatile tool for medicinal chemists. Its combination of structural modularity and bioactivity positions it at the forefront of innovations in chiral synthesis and therapeutic development. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s relevance is expected to grow exponentially.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent